1-cyclohexyl-2-(2-nitrobenzyl)octahydropyrrolo[1,2-a]pyrazine

• IUPAC Name: 1-cyclohexyl-2-[(2-nitrophenyl)methyl]-3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazine
• InChI: InChI=1S/C20H29N3O2/c24-23(25)18-10-5-4-9-17(18)15-22-14-13-21-12-6-11-19(21)20(22)16-7-2-1-3-8-16/h4-5,9-10,16,19-20H,1-3,6-8,11-15H2
• InChI Key: WMHFDTREBMQOCE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2C3CCCN3CCN2CC4=CC=CC=C4[N+](=O)[O-]
• Molecular Formula: C20H29N3O2
• Molecular Weight: 343.5 g/mol

Description

Pyrrolopyrazine is a nitrogen-containing heterocyclic compound that includes a pyrrole ring and a pyrazine ring. Compounds with this scaffold have widely exhibited different biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory.

Synthesis Analysis

Various synthetic routes for pyrrolopyrazine derivatives have been explained, including cyclization, ring annulation, cycloaddition, direct C-H arylation, and other methods.

Molecular Structure Analysis

The molecular structure of pyrrolopyrazines generally includes a pyrrole ring (a five-membered ring with one nitrogen atom) and a pyrazine ring (a six-membered ring with two nitrogen atoms).